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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the isotopes of tellurium, detailing

their natural abundance, radioactive properties, and the analytical methodologies used for their

determination. This information is critical for professionals in various scientific fields, including

geochemistry, nuclear medicine, and drug development, where isotopic signatures and purity

are of paramount importance.

Introduction to Tellurium Isotopes
Tellurium (Te), with the atomic number 52, is a metalloid element that possesses a complex

isotopic composition. Naturally occurring tellurium is a mixture of eight isotopes, several of

which are stable, while others are observationally stable or have extremely long half-lives. The

relative abundances of these isotopes can provide insights into nucleosynthetic processes and

the geological history of tellurium-containing materials. In the pharmaceutical and medical

fields, enriched or specific isotopes of tellurium are utilized as precursors for the production of

medical radioisotopes.

Quantitative Data on Tellurium Isotopes
The isotopic composition of naturally occurring tellurium has been determined with high

precision using mass spectrometry techniques. The following table summarizes the key

properties of the naturally occurring tellurium isotopes, including their mass, natural

abundance, and decay characteristics where applicable.
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Isotope
Atomic
Mass (Da)

Natural
Abundance
(atom %)

Half-life (t₁/
₂)

Decay
Mode(s)

Nuclear
Spin (I)

¹²⁰Te 119.904048 0.09 (1) Stable - 0

¹²²Te 121.903050 2.55 (12) Stable - 0

¹²³Te 122.9042710 0.89 (3)
> 9.2 x 10¹⁶

years

Electron

Capture (ε)
1/2

¹²⁴Te 123.9028180 4.74 (14) Stable - 0

¹²⁵Te 124.9044285 7.07 (15) Stable - 1/2

¹²⁶Te 125.9033095 18.84 (25) Stable - 0

¹²⁸Te 127.904463 31.74 (8)
2.25 x 10²⁴

years

Double Beta

Decay (β⁻β⁻)
0

¹³⁰Te 129.906229 34.08 (62)
7.9 x 10²⁰

years

Double Beta

Decay (β⁻β⁻)
0

Table 1: Natural Abundance and Properties of Tellurium Isotopes.[1][2][3][4][5] The data

presented includes the atomic mass, natural abundance with uncertainty in parentheses, half-

life, and primary decay mode for radioactive isotopes, and nuclear spin.

In addition to these naturally occurring isotopes, a number of artificial radioactive isotopes of

tellurium have been synthesized, with mass numbers ranging from 104 to 142.[1] These

radioisotopes have various applications in scientific research and medicine. For instance, ¹²⁴Te

is a precursor in the production of the PET imaging isotope Iodine-124.[4][6]

Experimental Protocols for Isotopic Abundance
Determination
The precise and accurate determination of the isotopic abundance of tellurium is

predominantly carried out using Multi-Collector Inductively Coupled Plasma Mass Spectrometry

(MC-ICP-MS). This technique offers high precision for isotope ratio measurements.[3][6][7] The

general workflow for this analysis is outlined below.
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Sample Preparation
Digestion: Solid samples, such as minerals or biological tissues, are first digested to bring

the tellurium into a liquid form. This is typically achieved using a mixture of strong acids,

such as nitric acid (HNO₃) and hydrofluoric acid (HF), in a closed-vessel microwave

digestion system.[8]

Chemical Separation: To eliminate isobaric interferences (elements with isotopes of the

same mass as tellurium isotopes) and matrix effects, tellurium is chemically separated

from the sample matrix. A common method is ion exchange chromatography.[9][10] Thiol

cotton fiber has also been utilized for the separation of selenium and tellurium.[1]

Double Spike Addition: To correct for instrumental mass fractionation, a "double spike" is

added to the purified tellurium sample. A double spike is a solution containing two enriched,

non-natural isotopes of tellurium (e.g., ¹²⁵Te and ¹²⁸Te).[4] By measuring the distortion of the

isotope ratios of the spike, the instrumental mass bias can be precisely corrected for all

tellurium isotope ratios.

Instrumental Analysis by MC-ICP-MS
Sample Introduction: The purified tellurium sample, mixed with the double spike, is

introduced into the ICP-MS. This can be done using a desolvating nebulizer system (dry

plasma) or a standard solution nebulizer (wet plasma).[1][9] Dry plasma can offer higher

sensitivity and reduced polyatomic interferences.[1]

Ionization: The sample is introduced into a high-temperature argon plasma, which ionizes the

tellurium atoms.

Mass Analysis: The ions are then guided into a magnetic sector mass analyzer, where they

are separated based on their mass-to-charge ratio.

Detection: The separated ion beams are simultaneously measured by a series of Faraday

cup detectors. For low abundance isotopes like ¹²⁰Te, specialized detectors with high-ohm

resistors (e.g., 10¹² Ω) may be used to improve the signal-to-noise ratio.[3][7]

Data Correction: The raw data is corrected for instrumental mass bias using the double spike

data, and also for any potential isobaric interferences from elements like xenon (Xe) and
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barium (Ba) that may not have been completely removed during the chemical separation.[3]

Sample Preparation MC-ICP-MS Analysis Data Processing

Solid or Liquid Sample Acid Digestion Ion Exchange Chromatography Double Spike Addition Sample Introduction
(Dry or Wet Plasma) Plasma Ionization Mass Separation Multi-Collector Detection Mass Bias & Interference Correction Isotopic Abundances
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Experimental workflow for tellurium isotope analysis.

Radioactive Decay Pathways of Naturally Occurring
Isotopes
Two of the naturally occurring isotopes of tellurium, ¹²⁸Te and ¹³⁰Te, are radioactive, albeit with

exceptionally long half-lives. They both undergo double beta decay (β⁻β⁻), a rare nuclear

decay process where two neutrons are simultaneously converted into two protons, with the

emission of two electrons and two electron antineutrinos.

¹²⁸Te

¹²⁸Xe

β⁻β⁻

¹³⁰Te

¹³⁰Xe

β⁻β⁻
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Decay pathways of naturally occurring radioactive Te isotopes.

The extremely slow decay rates of these isotopes make them of interest for studies of

fundamental physics, particularly in the search for neutrinoless double beta decay, which, if
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observed, would have profound implications for our understanding of neutrinos.

Applications in Drug Development and Research
The unique isotopic properties of tellurium lend themselves to several applications in drug

development and scientific research:

Medical Isotope Production: Enriched stable isotopes of tellurium, such as ¹²⁴Te, are used

as target materials in cyclotrons for the production of medically important radioisotopes like

Iodine-123 and Iodine-124, which are used in diagnostic imaging (SPECT and PET).[4][6]

Isotopic Labeling: Stable isotopes of tellurium can be incorporated into drug molecules as

isotopic labels. This allows for the tracking of the drug's metabolism and distribution in the

body using mass spectrometry, without the need for radioactive tracers.

Geochemical and Environmental Tracing: The isotopic composition of tellurium can vary in

different geological and environmental settings. These variations can be used to trace the

origin and transport of tellurium-containing materials and pollutants.

Conclusion
The isotopic landscape of tellurium is rich and varied, with a combination of stable and

extremely long-lived radioactive isotopes. The precise measurement of their abundances,

primarily through MC-ICP-MS, provides valuable data for a wide range of scientific disciplines.

For researchers, scientists, and drug development professionals, a thorough understanding of

tellurium's isotopic properties is essential for leveraging its unique characteristics in their

respective fields, from the production of life-saving medical isotopes to the development of

novel analytical techniques.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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